Cas no 2137451-20-6 (4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137451-20-6
• MF: C₁₄H₁₉ClN₂O₄
• MW: 314.764662981033
• CID: 5255438
• PubChem ID: 165439806
• Update Time: 2025-08-04

4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• 2137451-20-6
• chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoate
• EN300-386922

• Inchi： 1S/C14H19ClN2O4/c1-14(2,3)21-13(19)17-11(12(18)20-9-15)8-10-4-6-16-7-5-10/h4-7,11H,8-9H2,1-3H3,(H,17,19)
• InChI Key： GBYLOFKUVHFHBI-UHFFFAOYSA-N
• SMILES： ClCOC(C(CC1C=CN=CC=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 314.1033348g/mol
• Monoisotopic Mass: 314.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 458.5±45.0 °C(Predicted)
• pka: 10.54±0.46(Predicted)

Additional information on 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Comprehensive Overview of 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137451-20-6)

The compound 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137451-20-6) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a pyridine ring and a chloromethyl ester group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential role in drug discovery and development, particularly in the design of protease inhibitors and other therapeutic agents.

One of the key features of 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester is its versatility in synthetic chemistry. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances its stability during reactions, while the chloromethyl ester moiety allows for further functionalization. This combination makes it a preferred choice for constructing complex molecular architectures, especially in peptide and heterocyclic chemistry. Recent studies have highlighted its utility in click chemistry and bioconjugation, aligning with the growing demand for modular synthetic approaches.

In the context of current research trends, CAS No. 2137451-20-6 has garnered attention for its potential in targeted drug delivery systems. With the rise of personalized medicine, scientists are exploring how this compound can be used to create prodrugs or drug conjugates that improve bioavailability and reduce side effects. Its pyridine scaffold is particularly relevant, as it mimics natural coenzymes and can interact with biological targets more effectively. This aligns with the broader industry focus on precision therapeutics and green chemistry.

From an industrial perspective, the synthesis and scalability of 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester are critical considerations. Advances in catalytic methods and flow chemistry have enabled more efficient production of such intermediates, reducing waste and energy consumption. These developments resonate with the global push toward sustainable manufacturing practices, a topic frequently searched by professionals in the field. Additionally, the compound’s compatibility with automated synthesis platforms makes it attractive for high-throughput screening applications.

Quality control and analytical characterization of CAS No. 2137451-20-6 are equally important. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. Given the increasing regulatory scrutiny in pharmaceutical development, reliable analytical data for such intermediates is essential. This underscores the importance of collaboration between synthetic chemists and analytical experts to meet industry standards.

Looking ahead, the demand for 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester is expected to grow, driven by its applications in cutting-edge research areas such as PROTACs (Proteolysis Targeting Chimeras) and antibody-drug conjugates (ADCs). These fields are among the most searched topics in medicinal chemistry today, reflecting their transformative potential in treating diseases like cancer and neurodegenerative disorders. As such, this compound is poised to play a pivotal role in the next generation of therapeutics.

In summary, 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137451-20-6) represents a fusion of innovation and practicality in modern chemistry. Its structural features, synthetic adaptability, and relevance to emerging therapeutic strategies make it a subject of ongoing interest. For researchers and industry professionals alike, understanding this compound’s properties and applications is key to unlocking new possibilities in drug design and chemical synthesis.